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The landscape of new psychoactive substances (NPS) is characterized by rapid evolution,

where minor structural modifications to known compounds create novel entities with

uncharacterized pharmacological and toxicological profiles. A case in point is the synthetic

cannabinoid XLR-11, or methanone. Since its emergence, it has been identified as a potent

cannabinoid receptor agonist and linked to significant public health issues, including acute

kidney injury.[1][2][3][4] Consequently, it has been placed under strict regulatory control in

numerous jurisdictions.[5][6][7]

This guide focuses on a specific, less-documented variant: the XLR-11 N-(2-fluoropentyl)

isomer. This compound differs from the common XLR-11 only by the position of the fluorine

atom on the N-pentyl chain. While commercially available for research purposes, its biological

and toxicological properties remain largely unevaluated.[8]

The objective of this document is not to present a completed pharmacological record, but

rather to provide a comprehensive technical framework for its investigation. By synthesizing the

extensive data available for the parent N-(5-fluoropentyl) compound with established principles

of medicinal chemistry and pharmacology, we can construct a predictive profile and outline a

rigorous, self-validating experimental plan to definitively characterize this novel isomer. This
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guide is intended for researchers, toxicologists, and drug development professionals tasked

with evaluating such uncharacterized compounds.

Section 1: Comparative Structural and Chemical
Analysis
The first principle in pharmacology is that structure dictates function. The subtle shift of a single

fluorine atom from the terminal C5 position to the C2 position of the N-pentyl chain represents a

significant chemical change that can profoundly influence receptor interaction, metabolic

stability, and overall biological activity.

The core structure common to both isomers includes:

An indole core, a privileged scaffold for many cannabinoid receptor agonists.

A 3-tetramethylcyclopropylmethanoyl (TMCP) group, which has been reported to confer a

degree of selectivity for the peripheral CB2 receptor over the central CB1 receptor.[8]

An N-alkyl chain, in this case, a fluorinated pentyl group, which is crucial for modulating

receptor affinity. The addition of fluorine to the pentyl chain of the parent compound, UR-144,

to create XLR-11 is known to increase binding to both CB1 and CB2 receptors.[8]

Below is a summary of the key chemical identifiers for both isomers.

Property
XLR-11 (N-5-fluoropentyl
isomer)

XLR-11 N-(2-fluoropentyl)
isomer

IUPAC Name methanone methanone[8][9]

CAS Number 1364933-54-9[5][10] 1628690-25-4[8]

Molecular Formula C₂₁H₂₈FNO[5][10] C₂₁H₂₈FNO[8][9]

Molecular Weight 329.45 g/mol [5][10] 329.5 g/mol [8]

Section 2: The Pharmacological Benchmark: Profile
of XLR-11 (N-5-fluoropentyl isomer)
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To predict the activity of the N-(2-fluoropentyl) isomer, we must first thoroughly understand the

established pharmacology of its N-(5-fluoropentyl) counterpart, which serves as our primary

benchmark.

Pharmacodynamics: Receptor Interactions and
Signaling
XLR-11 is a potent, full agonist at both the cannabinoid type 1 (CB1) and type 2 (CB2)

receptors.[5][11][12] Activation of these G protein-coupled receptors (GPCRs) initiates a

cascade of intracellular events, primarily through the Gαi/o subunit, leading to the inhibition of

adenylyl cyclase, modulation of ion channels, and activation of mitogen-activated protein

kinase (MAPK) pathways. The central CB1 receptor is largely responsible for the psychoactive

effects, while the peripherally expressed CB2 receptor is associated with immunomodulatory

functions.[13]
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Caption: Canonical Gαi/o-coupled signaling pathway for CB1/CB2 receptors.

Quantitative Receptor Activity of XLR-11:
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Parameter CB1 Receptor CB2 Receptor Source

EC₅₀ (Functional

Potency)
98 nM 83 nM [5]

EC₅₀ (Functional

Potency)
101 ng/mL (~307 nM) 6.6 ng/mL (~20 nM) [13]

Efficacy (% of Full

Agonist)
~105-110% ~104-117% [12]

Note: Discrepancies in reported values are common and depend on the specific assay

conditions (e.g., cell line, assay type).

While potent at cannabinoid receptors, broader screening has shown XLR-11 has limited

agonist activity at other GPCRs but can act as an antagonist at several, including chemokine

and histamine receptors, at high micromolar concentrations.[14]

Pharmacokinetics: Metabolism and Elimination
The metabolism of XLR-11 is extensive and critical to its duration of action and toxicological

profile. Studies using human hepatocytes have identified over 25 metabolites produced through

Phase I and Phase II biotransformations.[1][2][3]

Primary Metabolic Pathways:

Oxidative Defluorination: The N-(5-fluoropentyl) chain can be metabolized, losing the fluorine

atom and converting XLR-11 into UR-144 and its subsequent metabolites.[1][2]

Hydroxylation: Addition of hydroxyl (-OH) groups occurs at multiple positions, primarily on the

N-pentyl chain and the indole ring.

Carboxylation: Oxidation of the terminal methyl groups on the TMCP ring or the pentyl chain

can form carboxylic acid metabolites. 2'-carboxy-XLR-11 is a major and specific metabolite.

[1]

Glucuronidation (Phase II): Hydroxylated metabolites are conjugated with glucuronic acid to

increase water solubility and facilitate excretion.[1][2][3]
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Caption: Major metabolic pathways of XLR-11 (N-5-fluoropentyl isomer).

Section 3: A Technical Guide to the Pharmacological
Characterization of XLR-11 N-(2-fluoropentyl)
Isomer
Given the absence of empirical data, a structured, multi-stage investigation is required. The

following protocols are designed as a self-validating system to build a comprehensive

pharmacological profile from the ground up.

Overall Experimental Workflow
The logical progression of experiments should begin with fundamental in vitro characterization

of receptor interactions, followed by an assessment of metabolic stability and profile, and
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conclude with an evaluation of potential off-target effects and cellular toxicity.
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Caption: Logical workflow for the pharmacological characterization of the isomer.

Protocol 1: In Vitro Cannabinoid Receptor Profiling
Objective: To determine the binding affinity (Ki), functional potency (EC₅₀), and efficacy (Emax)

of XLR-11 N-(2-fluoropentyl) isomer at human CB1 and CB2 receptors.

Causality & Rationale: This initial step is the most critical for classification. A competitive

binding assay measures how well the compound displaces a known high-affinity radioligand,

defining its affinity. However, affinity does not equal activity. A functional assay, such as
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[³⁵S]GTPγS binding, is essential to measure the degree of receptor activation (or inhibition),

thereby distinguishing between agonists, antagonists, and inverse agonists. Performing both

provides a complete picture of the drug-receptor interaction.

Methodology: Competitive Radioligand Binding Assay

Materials:

Membrane preparations from HEK-293 cells stably expressing human CB1 or CB2

receptors.

[³H]CP-55,940 (or another suitable high-affinity radioligand).

Test compound: XLR-11 N-(2-fluoropentyl) isomer, dissolved in DMSO.

Assay Buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 2.5 mM EDTA, 0.5 mg/mL BSA, pH 7.4).

Non-specific binding control: WIN 55,212-2 (10 µM).

96-well plates, filtration apparatus, liquid scintillation cocktail, and counter.

Procedure (Step-by-Step):

1. Prepare serial dilutions of the test compound (e.g., from 10⁻¹¹ M to 10⁻⁵ M).

2. In a 96-well plate, add assay buffer, cell membranes (5-10 µg protein/well), a fixed

concentration of [³H]CP-55,940 (near its Kd), and varying concentrations of the test

compound.

3. For total binding wells, add vehicle (DMSO) instead of the test compound.

4. For non-specific binding wells, add 10 µM WIN 55,212-2.

5. Incubate the plate for 90 minutes at 30°C.

6. Terminate the reaction by rapid filtration through glass fiber filters (e.g., GF/B), followed by

washing with ice-cold buffer to separate bound from free radioligand.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. Measure the radioactivity retained on the filters using liquid scintillation counting.

Data Analysis:

1. Calculate specific binding = (Total binding) - (Non-specific binding).

2. Plot the percentage of specific binding against the log concentration of the test compound.

3. Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ value (the

concentration of the test compound that inhibits 50% of specific binding).

4. Convert the IC₅₀ to a binding affinity constant (Ki) using the Cheng-Prusoff equation: Ki =

IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its

dissociation constant.[15]

Methodology: [³⁵S]GTPγS Functional Assay

Materials: Same cell membranes as above, [³⁵S]GTPγS, GDP, assay buffer (e.g., 50 mM

Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, pH 7.4), and test compound.

Procedure (Step-by-Step):

1. Pre-incubate cell membranes with GDP (e.g., 10 µM) for 15 minutes on ice to ensure G-

proteins are in their inactive state.

2. In a 96-well plate, add membranes, varying concentrations of the test compound, and

[³⁵S]GTPγS (~0.1 nM).

3. Incubate for 60 minutes at 30°C.

4. Terminate and filter the reaction as described for the binding assay.

5. Measure the incorporated [³⁵S]GTPγS via scintillation counting.

Data Analysis:

1. Plot the stimulated binding of [³⁵S]GTPγS against the log concentration of the test

compound.
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2. Use non-linear regression to determine the EC₅₀ (concentration for 50% of maximal

response) and Emax (maximal effect).

3. Compare the Emax to a known full agonist (e.g., CP-55,940) to determine relative efficacy.

Self-Validating System: The use of a known antagonist (e.g., rimonabant for CB1) in parallel

experiments should reverse the agonist effect of the test compound, confirming that the

observed functional activity is indeed mediated by the target cannabinoid receptor.

Protocol 2: In Vitro Metabolic Stability and Metabolite
Identification
Objective: To identify the major Phase I and Phase II metabolites of XLR-11 N-(2-fluoropentyl)

isomer and predict its primary metabolic pathways in humans.

Causality & Rationale: The position of the fluorine at C2 is predicted to significantly alter

metabolism. It may be more resistant to oxidative defluorination compared to the terminal C5

fluorine. Furthermore, the C2 position may sterically hinder hydroxylation on adjacent carbons.

Using human hepatocytes provides a gold-standard in vitro system containing a full

complement of Phase I and Phase II enzymes, offering the most clinically relevant prediction of

in vivo metabolism.[1][2][3]

Methodology: Human Hepatocyte Incubation and LC-HRMS Analysis

Materials:

Cryopreserved, pooled human hepatocytes.

Hepatocyte culture medium.

Test compound: XLR-11 N-(2-fluoropentyl) isomer (e.g., 10 µM final concentration).

Acetonitrile (ACN) with 1% formic acid for protein precipitation.

Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) system (e.g., Q-

TOF).
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Procedure (Step-by-Step):

1. Thaw and plate hepatocytes according to the supplier's protocol and allow them to attach.

2. Replace the medium with fresh medium containing the test compound (10 µM). Include a

vehicle control (DMSO) in parallel wells.

3. Incubate for specified time points (e.g., 0, 1, and 3 hours).

4. At each time point, collect the cells and medium into a tube containing 2-3 volumes of ice-

cold ACN to stop the reaction and precipitate proteins.

5. Vortex and centrifuge to pellet the precipitated protein.

6. Transfer the supernatant to a new tube, evaporate to dryness under nitrogen, and

reconstitute in a suitable mobile phase for LC-MS analysis.

Data Analysis (Metabolite Identification):

1. Analyze samples using an LC-HRMS system. The HRMS provides accurate mass

measurements (<5 ppm error), which is crucial for assigning elemental compositions.

2. Employ data mining software to search the full-scan data for potential metabolites by

comparing the 1- and 3-hour samples to the 0-hour and vehicle controls.

3. Search for expected mass shifts corresponding to common biotransformations (e.g.,

+15.9949 Da for hydroxylation, +176.0321 Da for glucuronidation).

4. Confirm identified metabolites by acquiring and analyzing their tandem mass spectrometry

(MS/MS) fragmentation patterns. The fragmentation of the parent compound serves as a

reference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 14 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4537527/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4537527/
https://pubmed.ncbi.nlm.nih.gov/24014837/
https://pubmed.ncbi.nlm.nih.gov/24014837/
https://www.researchgate.net/publication/256470175_First_Metabolic_Profile_of_XLR-11_a_Novel_Synthetic_Cannabinoid_Obtained_by_Using_Human_Hepatocytes_and_High-Resolution_Mass_Spectrometry
https://taylorandfrancis.com/knowledge/Medicine_and_healthcare/Pharmaceutical_medicine/XLR-11/
https://en.wikipedia.org/wiki/XLR-11
https://www.federalregister.gov/documents/2016/05/11/2016-11204/schedules-of-controlled-substances-placement-of-ur-144-xlr11-and-akb48-into-schedule-i
https://www.federalregister.gov/documents/2016/05/11/2016-11204/schedules-of-controlled-substances-placement-of-ur-144-xlr11-and-akb48-into-schedule-i
https://www.dea.gov/press-releases/2013/05/16/dea-makes-three-more-fake-pot-drugs-temporarily-illegal-today
https://www.caymanchem.com/product/11767/xlr11-n-2-fluoropentyl-isomer
https://www.unodc.org/LSS/Substance/Details/e788f735-7495-4c2c-b0ca-d589b5ddc47c
https://www.unodc.org/LSS/Substance/Details/9c4282dd-5ef6-4bde-b2d6-da4dd714f467
https://www.mdpi.com/2305-6304/10/11/668
https://researchonline.ljmu.ac.uk/id/eprint/4627/1/4.12_XLR-11_CritReview.pdf
https://www.marshall.edu/forensics/files/Longe-Kelsey-Research-Paper-Final-8.30.15.pdf
https://www.frontiersin.org/journals/psychiatry/articles/10.3389/fpsyt.2022.1048836/full
https://www.frontiersin.org/journals/psychiatry/articles/10.3389/fpsyt.2022.1048836/full
https://www.farm.ucl.ac.be/Full-texts-FARM/Evens-2009-1.pdf
https://www.benchchem.com/product/b591146/docs#preamble-charting-the-unexplored-territory-of-a-positional-isomer
https://www.benchchem.com/product/b591146/docs#preamble-charting-the-unexplored-territory-of-a-positional-isomer
https://www.benchchem.com/product/b591146/docs#preamble-charting-the-unexplored-territory-of-a-positional-isomer
https://www.benchchem.com/product/b591146/docs#preamble-charting-the-unexplored-territory-of-a-positional-isomer
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591146?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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